Cas no 100880-61-3 (4-N-Phthaloylglyaminomethyl Aniline)

4-N-Phthaloylglyaminomethyl Aniline Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[(4-aminophenyl)methyl]-
• 2-(4-aminobenzyl)isoindoline-1,3-dione
• 2-[(4-aminophenyl)methyl]isoindole-1,3-dione
• 4-N-PHTHALOYLGLYAMINOMETHYL ANILINE
• 1H-Isoindole-1,3(2H)-dione,2-[(4-aminophenyl)methyl]
• 2-(4-Amino-benzyl)-isoindole-1,3-dione
• 4-aminobenzyl phthalimide
• N-(4-Amino-benzyl)-phthalimid
• N-(4-amino-benzyl)-phthalimide
• Oprea1_837638
• 100880-61-3
• CBDivE_008147
• CHEMBL2237482
• 2-(4-aminobenzyl)isoindoline-1,3-dione;4-N-PHTHALOYLGLYAMINOMETHYL ANILINE
• AKOS000161146
• FT-0754940
• HMS1676J02
• AS-37446
• 1H-Isoindole-1,3(2H)-dione, 2-[(4-aminophenyl)methyl]-
• SCHEMBL1833825
• AC-6639
• 2-(4-aminobenzyl)isoindole-1,3-dione
• DTXSID80353586
• Oprea1_430558
• MFCD00432223
• SB64355
• CS-0171437
• CCG-333601
• A16237
• 4-N-Phthaloylglyaminomethyl aniline
• DB-058521
• +Expand

• MDL： MFCD00432223
• InChIKey： FPSRUFWSIDRGBT-UHFFFAOYSA-N
• Inchi： 1S/C15H12N2O2/c16-11-7-5-10(6-8-11)9-17-14(18)12-3-1-2-4-13(12)15(17)19/h1-8H,9,16H2
• SMILES： O=C1C2C=CC=CC=2C(N1CC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 252.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 252.089877630g/mol
• Heavy Atom Count: 19
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• LogP: 2.58410
• PSA: 63.40000
• Refractive Index: 1.703
• Boiling Point: 457.8°Cat760mmHg
• Flash Point: 230.7°C
• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.377